Cas no 1805162-84-8 (Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
• CAS No: 1805162-84-8
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4809583
• Update Time: 2025-05-22

Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-2-16-9(15)6-5(7(11)12)4(10)3-13-8(6)14/h3,7H,2H2,1H3,(H,13,14)
• InChI Key： KUCNWWRVYWQORK-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C(=O)OCC)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805162-84-8)

Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate, with the CAS number 1805162-84-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design. The structure of this compound is characterized by a pyridine ring substituted with a bromine atom at position 5, a difluoromethyl group at position 4, a hydroxyl group at position 2, and an ethyl ester group at position 3. These substituents collectively influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of bromine and difluoromethyl groups onto the pyridine ring with high precision.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyridine derivatives are known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have demonstrated that Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate exhibits significant cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. The bromine and difluoromethyl groups are believed to play critical roles in modulating the compound's bioactivity by influencing its electronic structure and interactions with cellular targets.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical catalysis. The hydroxyl group at position 2 and the ethyl ester group at position 3 provide opportunities for further functionalization and modification. Researchers have investigated the use of this compound as a precursor for constructing more complex heterocyclic frameworks, which are valuable in materials science and organic synthesis.

From a structural perspective, the presence of multiple electronegative substituents (bromine and fluorine) on the pyridine ring imparts unique electronic properties to Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate. These substituents not only enhance the compound's stability but also make it an attractive candidate for studying π-electron interactions in aromatic systems. Recent computational studies have provided insights into the electronic distribution and reactivity patterns of this compound, further underscoring its potential for diverse applications.

Moreover, the stereochemistry of this compound has been a subject of interest in recent research. The configuration of substituents on the pyridine ring can significantly influence its physical properties and biological activity. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the spatial arrangement of atoms in this molecule, providing valuable information for further optimization in drug design.

In conclusion, Ethyl 5-bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805162-84-8) stands out as a versatile organic compound with immense potential across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future research endeavors aimed at developing novel therapeutic agents and advanced materials.